Ethyl 4-[(1,3,4-trimethyl-2,6-dioxopyrimidin-5-yl)sulfonylamino]benzoate

• IUPAC Name: ethyl 4-[(1,3,4-trimethyl-2,6-dioxopyrimidin-5-yl)sulfonylamino]benzoate
• InChI: InChI=1S/C16H19N3O6S/c1-5-25-15(21)11-6-8-12(9-7-11)17-26(23,24)13-10(2)18(3)16(22)19(4)14(13)20/h6-9,17H,5H2,1-4H3
• InChI Key: JWSVVUWOOJTXJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=C(N(C(=O)N(C2=O)C)C)C
• Molecular Formula: C16H19N3O6S
• Molecular Weight: 381.4 g/mol

Description

Ethyl 4-[(1,3,4-trimethyl-2,6-dioxopyrimidin-5-yl)sulfonylamino]benzoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Environmental Degradation of Sulfonylurea Herbicides

Chlorimuron-ethyl, a chemical relative with a sulfonylurea structure similar to the query compound, has been extensively studied for its environmental fate, particularly its degradation in agricultural soils. Sharma et al. (2012) investigated the degradation of chlorimuron-ethyl by Aspergillus niger, a fungus isolated from agricultural soil. This study highlighted the microbial transformation of chlorimuron-ethyl, a pre- and post-emergence herbicide, into less harmful metabolites through enzymatic pathways, proposing a metabolic degradation pathway for this herbicide (Sharma et al., 2012). Similarly, Li et al. (2016) described the biodegradation of chlorimuron-ethyl by Rhodococcus sp. D310-1, optimizing the conditions for improved biodegradation efficiency and elucidating the degradation pathways through analytical techniques, offering insights into microbial strategies for remediating sulfonylurea-contaminated environments (Li et al., 2016).